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Compound of Interest

Compound Name: 4-Octanol

Cat. No.: B147376

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-octanol, tailored for
laboratory and research and development environments. Adherence to these protocols is
critical for ensuring personnel safety and maintaining the integrity of experimental work.

Hazard Identification and Classification

4-Octanol is a combustible liquid that can cause serious eye irritation.[1][2] It is also harmful to
aquatic life.[1] Inhalation of vapors may cause respiratory tract irritation, and prolonged or
repeated skin contact may lead to dermatitis.

GHS Classification:

o Flammable Liquids - Category 4[1][3]

o Serious Eye Damage/Eye Irritation - Category 1 / 2A[1][2][3]

e Hazardous to the Aquatic Environment, Acute Hazard - Category 3[1][3]
» Hazardous to the Aquatic Environment, Chronic Hazard - Category 3[3]
Signal Word: Danger([1]

Hazard Statements:
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H227: Combustible liquid.[1]

H402: Harmful to aquatic life.[1]

H412: Harmful to aquatic life with long lasting effects.[4]

Data Presentation

The following tables summarize the key quantitative data for 4-octanol and its isomers. Data

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[1][2]

for isomers is provided for reference where specific data for 4-octanol is not available.

Table 1: Physical and Chemical Properties

Property Value Reference
Chemical Formula CsH180 [2]
Molecular Weight 130.23 g/mol [5]
Appearance Colorless liquid [1]
Odor Unpleasant [1]
Boiling Point 174-176 °C (lit.) [5]
Melting Point -16 °C [6]
Flash Point 65 °C (149 °F) - closed cup [7]

Autoignition Temperature

253 °C (487.4 °F)

[6]

Density

0.818 g/mL at 20 °C (lit.)

[5]i8]

Vapor Density

4.5 (Air = 1.0)

[1](6]

Vapor Pressure

0.323 hPa at 25 °C

[1]

Water Solubility

0.986 g/L at 20 °C

[1]

logP (Octanol/Water Partition

Coefficient)

2.72

[1]
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Table 2: Toxicological Data

Parameter Value Species Notes Reference
Data for 1-

LD50 Oral >3200 mg/kg Rat 9]
Octanol
Data for 1-

LD50 Dermal >5000 mg/kg - 9]
Octanol

o Causes serious )
Eye Irritation Rabbit - [10]
eye damage
Table 3: Fire and Explosion Data
Parameter Value Reference
Flammability Combustible Liquid [1]

Lower Explosion Limit (LEL)

0.8 % (V)

[7]

Upper Explosion Limit (UEL)

No data available

Suitable Extinguishing Media

Dry sand, dry chemical, or

alcohol-resistant foam.

[1]

Unsuitable Extinguishing
Media

For this substance/mixture no
limitations of extinguishing

agents are given.

[10]

Hazardous Combustion

Products

Carbon oxides.

[1]

Experimental Protocols: Safe Handling and

Emergency Procedures
Engineering Controls

» Ventilation: Handle 4-octanol in a well-ventilated area. For procedures with the potential to

generate aerosols or vapors, a certified chemical fume hood is mandatory.[11]
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o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for each experimental protocol to determine the
specific PPE requirements.

Eye and Face Protection: Chemical splash goggles are the minimum requirement.[11] A face
shield must be worn in addition to goggles when there is a significant risk of splashing.[10]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[11] Gloves
must be inspected before use and disposed of properly after handling the chemical.[9]

» Skin and Body Protection: A laboratory coat is required.[11] For tasks with a higher risk of
spills, a chemical-resistant apron should be worn over the lab coat.[10]

o Respiratory Protection: If working outside of a fume hood or if there is a potential for
exceeding exposure limits, a NIOSH-approved respirator with organic vapor cartridges is
required.[11]

Handling and Storage

e Handling: Avoid contact with skin and eyes.[9] Keep away from heat, sparks, open flames,
and hot surfaces.[1] Take precautionary measures against static discharge.[12]

o Storage: Store in a cool, dry, and well-ventilated place.[9][13] Keep containers tightly closed
when not in use.[9] Store away from incompatible materials such as strong oxidizing agents.

[6]

Spill Management
e Small Spills:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).
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o Collect the absorbed material into a labeled, sealable container for hazardous waste
disposal.

o Ventilate the area and decontaminate the spill site.[11]
o Large Spills:
o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) department.[11]

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER
or doctor.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[10]

 Inhalation: Move the person to fresh air.[10]

¢ Ingestion: Immediately make the victim drink water (two glasses at most). Consult a
physician.[10]

Waste Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1] Do not allow the product to enter drains.[1]

Mandatory Visualizations

The following diagrams illustrate key safety and handling workflows for 4-octanol.
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Risk Assessment

Identify Hazards
(Flammable, Eye lrritant)

Evaluate Exposure Potential
(Inhalation, Dermal, Ocular)

Determine Control Measures

Handling Proct

Keep Away from Ignition Sources

Store in a Cool, Dry Place

edures

Use in Well-Ventilated Area
(Fume Hood Preferred)

Wear Appropriate PPE

s s e e s

Emergency Response
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Start: Handling 4-Octanol

Minimum PPE:
- Chemical Splash Goggles
- Nitrile/Neoprene Gloves
- Lab Coat

Potential for Splash?

Yes (Large Volume)

No Add Face Shield Add Chemical-Resistant Apron

Working Outside Fume Hood?

Yes

Use NIOSH-Approved Respirator
(Organic Vapor Cartridges)

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 4-Octanol: Safety and
Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147376#4-octanol-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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